Cas no 89838-72-2 (Phosphonic acid, [[acetyl(cyanomethyl)amino]methyl]-, dimethyl ester)
![Phosphonic acid, [[acetyl(cyanomethyl)amino]methyl]-, dimethyl ester structure](https://www.kuujia.com/scimg/cas/89838-72-2x500.png)
89838-72-2 structure
Product name:Phosphonic acid, [[acetyl(cyanomethyl)amino]methyl]-, dimethyl ester
Phosphonic acid, [[acetyl(cyanomethyl)amino]methyl]-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- N-(cyanomethyl)-N-(dimethoxyphosphorylmethyl)acetamide
- Phosphonic acid, [[acetyl(cyanomethyl)amino]methyl]-, dimethyl ester
- SCHEMBL10708503
- Dimethyl {[acetyl(cyanomethyl)amino]methyl}phosphonate
- DTXSID90532209
- 89838-72-2
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- Inchi: InChI=1S/C7H13N2O4P/c1-7(10)9(5-4-8)6-14(11,12-2)13-3/h5-6H2,1-3H3
- InChI Key: PIIZDFUUGSMWAW-UHFFFAOYSA-N
- SMILES: CC(=O)N(CC#N)CP(=O)(OC)OC
Computed Properties
- Exact Mass: 220.06129390g/mol
- Monoisotopic Mass: 220.06129390g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.6Ų
- XLogP3: -1.1
Experimental Properties
- PSA: 89.44000
- LogP: 0.80188
Phosphonic acid, [[acetyl(cyanomethyl)amino]methyl]-, dimethyl ester Related Literature
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1. Structural dynamics effects on the ultrafast chemical bond cleavage of a photodissociation reaction†María E. Corrales,Garikoitz Balerdi,Rebeca de Nalda,Luis Bañares,Ahmed H. Zewail Phys. Chem. Chem. Phys., 2014,16, 8812-8818
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Chiharu Ozakai,Kei Kitamura,Mitsuyo Horikawa,To-sho Hoshiyama,Akari Imamura,Tatsuro Yoneyama,Akemi Umeyama,Masaaki Noji,Tetsuto Tsunoda,Hiroto Kaku New J. Chem., 2022,46, 2600-2604
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Viktoriya Poterya,Michal Fárník,Milan Ončák,Petr Slavíček Phys. Chem. Chem. Phys., 2008,10, 4835-4842
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J. García-Fernández,J. Bartolomé,A. Torres-Pardo,A. Peche-Herrero,J. Moreno,J. Ramírez-Castellanos,A. Cremades,J. Piqueras J. Mater. Chem. C, 2017,5, 10176-10184
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Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
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